(2-{7-[2-(4-Cyano-2-fluoro-phenoxy)-ethyl]-9-oxa-3,7-diaza-bicyclo[3.3.1]non-3-yl}-ethyl)-carbamic acid tert-butyl ester
Catalog No.
S520026
CAS No.
872045-91-5
M.F
C22H31FN4O4
M. Wt
434.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
872045-91-5
Product Name
(2-{7-[2-(4-Cyano-2-fluoro-phenoxy)-ethyl]-9-oxa-3,7-diaza-bicyclo[3.3.1]non-3-yl}-ethyl)-carbamic acid tert-butyl ester
IUPAC Name
tert-butyl N-[2-[(1R,5S)-7-[2-(4-cyano-2-fluorophenoxy)ethyl]-9-oxa-3,7-diazabicyclo[3.3.1]nonan-3-yl]ethyl]carbamate
Molecular Formula
C22H31FN4O4
Molecular Weight
434.5 g/mol
InChI
InChI=1S/C22H31FN4O4/c1-22(2,3)31-21(28)25-6-7-26-12-17-14-27(15-18(13-26)30-17)8-9-29-20-5-4-16(11-24)10-19(20)23/h4-5,10,17-18H,6-9,12-15H2,1-3H3,(H,25,28)/t17-,18+
InChI Key
BLLNYXOLLAVTRF-HDICACEKSA-N
SMILES
CC(C)(C)OC(=O)NCCN1CC2CN(CC(C1)O2)CCOC3=C(C=C(C=C3)C#N)F
Solubility
Soluble in DMSO, not in water
Synonyms
AZD-1305; AZD 1305; AZD1305; UNII-CZO834LXQM;
Canonical SMILES
CC(C)(C)OC(=O)NCCN1CC2CN(CC(C1)O2)CCOC3=C(C=C(C=C3)C#N)F
Isomeric SMILES
CC(C)(C)OC(=O)NCCN1C[C@@H]2CN(C[C@H](C1)O2)CCOC3=C(C=C(C=C3)C#N)F
Description
The exact mass of the compound (2-{7-[2-(4-Cyano-2-fluoro-phenoxy)-ethyl]-9-oxa-3,7-diaza-bicyclo[3.3.1]non-3-yl}-ethyl)-carbamic acid tert-butyl ester is 434.23293 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
XLogP3
2
Hydrogen Bond Acceptor Count
8
Hydrogen Bond Donor Count
1
Exact Mass
434.23293364 g/mol
Monoisotopic Mass
434.23293364 g/mol
Heavy Atom Count
31
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
UNII
CZO834LXQM
Wikipedia
AZD1305
Dates
Modify: 2024-02-18
1: Sigfridsson K, Lundqvist R, Ohlson K. Preformulation evaluation of AZD1305, an oxabispidine intended for oral and intravenous treatment. Drug Dev Ind Pharm. 2012 Jan;38(1):19-31. doi: 10.3109/03639045.2011.589452. Epub 2011 Jun 27. PubMed PMID: 21707325.
2: Johnson DM, de Jong MM, Crijns HJ, Carlsson LG, Volders PG. Reduced ventricular proarrhythmic potential of the novel combined ion-channel blocker AZD1305 versus dofetilide in dogs with remodeled hearts. Circ Arrhythm Electrophysiol. 2012 Feb;5(1):201-9. doi: 10.1161/CIRCEP.111.963025. Epub 2011 Nov 11. PubMed PMID: 22080293.
2: Johnson DM, de Jong MM, Crijns HJ, Carlsson LG, Volders PG. Reduced ventricular proarrhythmic potential of the novel combined ion-channel blocker AZD1305 versus dofetilide in dogs with remodeled hearts. Circ Arrhythm Electrophysiol. 2012 Feb;5(1):201-9. doi: 10.1161/CIRCEP.111.963025. Epub 2011 Nov 11. PubMed PMID: 22080293.
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